Cas no 2228136-39-6 (3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228136-39-6
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 5943347
• PubChem ID: 165780668
• Update Time: 2025-05-20

3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol
• 2228136-39-6
• EN300-1966109

• Inchi： 1S/C8H7BrClF2NO/c9-5-3-6(7(10)13-4-5)8(11,12)1-2-14/h3-4,14H,1-2H2
• InChI Key： IRQUBNRJBXMPBX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CCO)(F)F)Cl

Computed Properties

• Exact Mass: 284.93676g/mol
• Monoisotopic Mass: 284.93676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol

Introduction to 3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol (CAS No. 2228136-39-6)

3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2228136-39-6, belongs to a class of heterocyclic derivatives that exhibit promising properties for further development. The molecular structure incorporates both bromo and chloro substituents on a pyridine ring, alongside a difluorinated propanol side chain, which together contribute to its distinct chemical reactivity and functional versatility.

The significance of this compound lies in its potential applications as a building block in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical modifications, making it a valuable intermediate in drug discovery pipelines. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing metabolic stability and binding affinity, which aligns with the characteristics of 3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol.

In particular, the pyridine core is a well-documented scaffold in medicinal chemistry, frequently employed in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds. The substitution pattern at the 5-position with a bromo group and at the 2-position with a chloro group introduces specific electronic and steric properties that can modulate interactions with biological targets. This makes the compound particularly interesting for investigating novel pharmacophores.

The difluoropropanol side chain is another critical feature that contributes to the compound's potential utility. Fluoroalkyl groups are known to improve pharmacokinetic profiles by increasing lipophilicity and reducing susceptibility to metabolic degradation. Additionally, the hydroxyl group at the 1-position provides a site for further functionalization, enabling the synthesis of more elaborate derivatives with tailored biological activities.

Recent studies have demonstrated that pyridine-based compounds with halogenated substituents exhibit significant promise in oncology research. For instance, derivatives of pyridine have been explored as inhibitors of tyrosine kinases, which are key enzymes involved in cancer cell proliferation. The structural motifs present in 3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol suggest that it may possess similar inhibitory effects or serve as a precursor for developing such agents.

Furthermore, the compound's potential as an intermediate in agrochemical applications cannot be overlooked. Halogenated pyridines are frequently used in the synthesis of pesticides and herbicides due to their ability to interact effectively with biological targets in pests while maintaining environmental safety. The unique combination of substituents in 3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol may confer properties that make it suitable for developing next-generation crop protection agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by protection-deprotection strategies to introduce the difluoropropanol moiety. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing reaction times and minimizing waste.

In terms of biological evaluation, preliminary studies suggest that 3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol exhibits moderate activity against certain enzymatic targets. These findings are encouraging and warrant further investigation into its pharmacological profile. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) could be employed to explore its potential therapeutic applications more comprehensively.

The compound's physicochemical properties, including solubility, melting point, and stability under various conditions, are also important factors to consider during development. Fluorinated compounds often exhibit enhanced stability due to the electron-withdrawing nature of fluorine atoms, which can be advantageous for formulation purposes. Detailed characterization using spectroscopic methods (e.g., NMR, IR) and analytical techniques (e.g., HPLC) is essential to ensure consistency across batches.

From an industrial perspective, scaling up the production of 3-(5-bromo-2-chloropyridin-3-yl)-3,3-difluoropropan-1-ol presents unique challenges but also opportunities for innovation. Process optimization is crucial for achieving cost-effective manufacturing while maintaining quality control standards. Collaborative efforts between academia and industry could accelerate the development pipeline by leveraging expertise in synthetic chemistry and process engineering.

The future directions for research on this compound include exploring its role in drug discovery programs targeting neurological disorders and infectious diseases. The pyridine scaffold is known to interact with various neurotransmitter receptors and viral proteases, making it a promising platform for developing novel therapeutics. Additionally, investigating its interactions with metal ions could uncover new mechanisms for therapeutic intervention.

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